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CAS No.: 106032-61-5

Cat. No.: B118858

Get Quote

Introduction
In the intricate world of metabolic research and drug development, precision is paramount. The

ability to trace the fate of molecules within a biological system provides invaluable insights into

cellular function, disease progression, and therapeutic efficacy. Dextrose-1-d1 (also known as

D-Glucose-1-d or D-Glucose-1-2H) is a stable isotope-labeled form of glucose, a fundamental

energy source for most living organisms. In this molecule, the hydrogen atom on the first

carbon (C1) of the aldehyde group is replaced with its stable, non-radioactive isotope,

deuterium (2H or D).

This seemingly subtle modification makes Dextrose-1-d1 a powerful tool for researchers.

Because deuterium has a different mass than hydrogen, its presence and incorporation into

downstream metabolites can be detected and quantified with high sensitivity using techniques

like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. For

scientists in metabolic research, pharmacology, and drug development, Dextrose-1-d1 serves

as a tracer to illuminate the complex pathways of glucose metabolism without perturbing the

underlying physiology, a critical advantage over radioactive isotopes.[1][2] This guide provides
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a comprehensive overview of high-purity Dextrose-1-d1, covering its scientific applications,

commercial suppliers, and best practices for its use in a research setting.

Section 1: The Critical Role of Dextrose-1-d1 in
Modern Research
Mechanism as a Metabolic Tracer
The utility of Dextrose-1-d1 lies in its ability to act as a metabolic tracer.[3][4] When introduced

into a biological system, cells take up and metabolize it alongside unlabeled glucose. The

deuterium label at the C1 position allows researchers to follow the path of this specific carbon

atom through various biochemical reactions.

For instance, in glycolysis, the initial steps involve the conversion of glucose into glucose-6-

phosphate and then to fructose-6-phosphate. The deuterium on C1 remains throughout these

early transformations. As the molecule is further processed, the label can be tracked into

various downstream pathways, such as the pentose phosphate pathway (PPP), glycogen

synthesis, or the tricarboxylic acid (TCA) cycle.[5] By measuring the isotopic enrichment in

these subsequent metabolites, scientists can quantify the rate of metabolic flux through these

pathways.[6]
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Figure 1: Simplified workflow of Dextrose-1-d1 as a metabolic tracer in the initial stages of

glucose metabolism.

Key Applications in Research and Development
The ability to non-invasively track glucose metabolism makes Dextrose-1-d1 indispensable in

several key areas:

Metabolic Flux Analysis: Researchers can quantify the rate at which metabolites flow through

a specific pathway. This is crucial for understanding how metabolic networks are rewired in

diseases like cancer or diabetes.[7]

Drug Development: Pharmaceutical companies use Dextrose-1-d1 to assess how a drug

candidate affects glucose metabolism. For example, a new cancer therapeutic could be

evaluated for its ability to inhibit glycolysis in tumor cells.

Pharmacokinetics (PK): Deuterium labeling can be used to study the absorption, distribution,

metabolism, and excretion (ADME) of drugs and other compounds.[3]

Clinical Diagnostics and Imaging: Deuterium metabolic imaging (DMI) is an emerging

technique that uses deuterated compounds like D-glucose to visualize metabolic activity in

vivo using magnetic resonance spectroscopy (MRS).[2][8] This has potential applications in

oncology for assessing tumor burden and response to treatment.[7]

Cell Turnover Studies: Labeled glucose can be used to measure the rate of cell proliferation

and turnover in vivo, which has been applied to studies of the immune system.[1]

Section 2: Identifying and Qualifying Commercial
Suppliers
Acquiring high-purity Dextrose-1-d1 is the first critical step for any research application. The

quality of the labeled compound directly impacts the reliability and reproducibility of

experimental results.

Leading Commercial Suppliers
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Several companies specialize in the synthesis and distribution of stable isotope-labeled

compounds. When sourcing Dextrose-1-d1, it is essential to choose a supplier with a strong

reputation for quality and comprehensive analytical documentation.

Supplier Product Name
Isotopic Purity
(Typical)

Link

Sigma-Aldrich (Merck) D-Glucose-1-d₁ 97-98 atom % D [9][10]

Cambridge Isotope

Laboratories, Inc.

(CIL)

D-Glucose (1-D, 98%) 98% [11]

Santa Cruz

Biotechnology, Inc.
D-Glucose-1-d ≥98% isotopic [12][13][14][15]

MedChemExpress D-Glucose-d₁ Not specified [3][4][16]

Omicron

Biochemicals, Inc.
D-[1-²H]glucose Not specified [17]

Note: Availability and specifications are subject to change. Researchers should always verify

details directly with the supplier.

Critical Specifications and the Certificate of Analysis
(CoA)
When purchasing Dextrose-1-d1, the Certificate of Analysis (CoA) is the most important

document. It provides a detailed quality report for a specific batch of the product. Researchers

must scrutinize the CoA to ensure it meets their experimental requirements.

Key Parameters on a CoA:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b118858/docs?utm_src=pdf-body#a-technical-guide-to-high-purity-dextrose-1-d1-for-research-applications
https://www.sigmaaldrich.com/HK/zh/product/aldrich/310816
https://www.sigmaaldrich.com/SG/en/product/aldrich/310816
https://isotope.com/metabolomics-and-cellular-metabolism/d-glucose-1-d-dlm-1150-1
https://www.scbt.com/p/d-glucose-1-d-106032-61-5
https://www.scbt.com/es/p/d-glucose-1-d-106032-61-5
https://www.scbt.com/pt/p/d-glucose-1-d-106032-61-5
https://www.scbt.com/zh/p/d-glucose-1-d-106032-61-5
https://www.medchemexpress.com/d-glucose-d1-1.html
https://www.medchemexpress.com/d-glucose-d1.html
https://www.medchemexpress.com/d-glucose-d1-4.html
https://www.omicronbio.com/products/glucose1.php
https://www.benchchem.com/product/b118858/docs?utm_src=pdf-body#a-technical-guide-to-high-purity-dextrose-1-d1-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description
Importance for
Researchers

Typical
Specification

Isotopic Purity /

Enrichment

The percentage of

molecules in which

the hydrogen at the

C1 position has been

replaced by

deuterium.

High isotopic purity is

crucial for generating

a strong signal-to-

noise ratio in MS or

NMR analysis and for

accurate flux

calculations.[18]

≥97 atom % D[9]

Chemical Purity

The percentage of the

material that is the

desired chemical

compound (D-

glucose), irrespective

of its isotopic

composition.

High chemical purity

ensures that observed

metabolic effects are

due to the labeled

glucose and not

contaminants.

≥98% or 99% (CP)[9]

Identity Confirmation

Methods used to

confirm the structure

of the compound (e.g.,

NMR, Mass

Spectrometry).

Verifies that the

correct compound has

been synthesized and

labeled at the

intended position.

Conforms to structure

Physical Form

The physical state of

the compound (e.g.,

powder, crystalline

solid).

Important for handling,

storage, and

preparation of stock

solutions.

Powder or solid

Moisture Content
The amount of water

present in the sample.

High moisture can

affect the accurate

weighing of the

compound and may

impact its stability.

Typically low, e.g., ≤

1.0%[19]
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A rigorous qualification process is essential to ensure the quality of the Dextrose-1-d1 used in

experiments. This self-validating system helps prevent costly errors and ensures data integrity.

Identify Potential
Suppliers

Request Lot-Specific
Certificate of Analysis (CoA)

Verify Key Specifications
(Isotopic & Chemical Purity)

Perform In-House QC
(e.g., MS to confirm mass)

Qualified?
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Click to download full resolution via product page

Figure 2: A logical workflow for qualifying a commercial supplier and a specific lot of Dextrose-
1-d1.

Section 3: Experimental Protocols and Best
Practices
Proper handling, storage, and experimental design are critical for successful metabolic tracing

studies using Dextrose-1-d1.

Protocol: In Vitro Cell Culture Labeling with Dextrose-1-
d1
This protocol provides a general framework for labeling adherent mammalian cells in culture.

Objective: To label intracellular metabolites by replacing standard glucose with Dextrose-1-d1
in the culture medium.

Materials:

High-purity Dextrose-1-d1

Glucose-free cell culture medium (e.g., DMEM)

Dialyzed Fetal Bovine Serum (dFBS) to minimize unlabeled glucose

Sterile, nuclease-free water

Adherent cells cultured to desired confluency (e.g., 70-80%)

Methodology:

Prepare Labeling Medium: a. Dissolve Dextrose-1-d1 in sterile water to create a

concentrated stock solution (e.g., 1 M). Filter-sterilize using a 0.22 µm filter. b. Supplement

the glucose-free base medium with the Dextrose-1-d1 stock solution to the desired final
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concentration (e.g., 25 mM for standard DMEM). c. Add other required supplements, such as

dFBS, L-glutamine, and penicillin-streptomycin.

Cell Seeding and Growth: a. Seed and grow cells in standard glucose-containing medium

until they reach the target confluency.

Initiate Labeling: a. Aspirate the standard medium from the cell culture plates. b. Gently wash

the cells once with pre-warmed phosphate-buffered saline (PBS) to remove residual

unlabeled glucose. c. Add the pre-warmed Dextrose-1-d1 labeling medium to the cells.

Incubation: a. Incubate the cells for a predetermined period. The optimal labeling time

depends on the metabolic pathway of interest and the turnover rate of the target metabolites.

[6] This can range from minutes for rapid glycolytic intermediates to several hours or days for

macromolecules like lipids or glycogen.[20]

Metabolite Extraction: a. After incubation, place the culture plates on ice to quench metabolic

activity. b. Quickly aspirate the labeling medium. c. Wash the cells with ice-cold PBS or

saline. d. Add an ice-cold extraction solvent (e.g., 80% methanol) to the cells. e. Scrape the

cells and collect the cell lysate/solvent mixture. f. Centrifuge to pellet cell debris and collect

the supernatant containing the metabolites.

Sample Analysis: a. Dry the metabolite extract (e.g., using a speed vacuum). b. Resuspend

the sample in an appropriate solvent for analysis by LC-MS, GC-MS, or NMR.

Best Practices for Handling and Storage
Storage: Store Dextrose-1-d1 powder in a cool, dry place, protected from light, as

recommended by the supplier.[21][22] Many suppliers suggest room temperature storage.[9]

Weighing: Weigh the powder in a low-humidity environment to prevent moisture absorption.

Stock Solutions: Prepare stock solutions in a sterile environment. Aliquot solutions into

single-use volumes to avoid repeated freeze-thaw cycles and potential contamination. Store

frozen at -20°C or -80°C.

Conclusion
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High-purity Dextrose-1-d1 is a cornerstone of modern metabolic research, offering a safe and

precise method to trace the intricate pathways of glucose utilization. For researchers,

scientists, and drug development professionals, the selection of a reputable supplier and the

rigorous validation of the material are non-negotiable steps that underpin the integrity of their

findings. By understanding the key quality attributes, following established protocols, and

applying meticulous experimental technique, the scientific community can continue to leverage

this powerful tool to unravel the complexities of metabolism and accelerate the development of

new therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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